2-(2-Aminoethylamino)ethanethiol
Overview
Description
“2-(2-Aminoethylamino)ethanol” is a chemical compound with the molecular formula C4H12N2O . It is also known by the synonyms AEEA and aminoethylethanolamine .
Molecular Structure Analysis
The molecular weight of “2-(2-Aminoethylamino)ethanol” is 104.15 . The structure of this compound can be represented as H2NCH2CH2NHCH2CH2OH .Chemical Reactions Analysis
A computational study shows that “2-(2-Aminoethylamino)ethanol” (AEEA) has superior performance to monoethanolamine for CO2 separation. This is due to its ability to sorb CO2 by its primary amine and desorb CO2 by its secondary amine .Physical and Chemical Properties Analysis
The physical and chemical properties of “2-(2-Aminoethylamino)ethanol” include a molecular weight of 104.15 , and a molecular formula of C4H12N2O .Scientific Research Applications
Environmental Toxicology and Remediation
Research into the toxicity and environmental impact of various chemicals, including nitrogen-containing compounds, provides insights into how 2-(2-Aminoethylamino)ethanethiol might be studied or applied in environmental sciences. For instance, studies on the toxicology of herbicides and pesticides (Zuanazzi et al., 2020; Burgos-Aceves et al., 2021) highlight the importance of understanding the environmental fate and biological effects of such compounds. This compound, as a nitrogen-containing molecule, could similarly be subject to studies focusing on its degradation, potential toxicity, and methods for its safe disposal or remediation in environmental matrices.
Advanced Materials and Chemical Synthesis
The development of sensors and biosensors using conducting polymers and molecularly imprinted polymers for the detection of amino acids (Dinu & Apetrei, 2022) suggests a potential application area for this compound in the synthesis of novel materials or as a target/functional group in sensor technologies. Its properties could be leveraged in designing selective sensors for environmental monitoring or biomedical applications.
Biotechnology and Plant Sciences
In biotechnology, understanding the roles of compounds like glycine betaine and proline in plant stress resistance (Ashraf & Foolad, 2007) opens up avenues for using this compound in genetic engineering or as an additive to improve crop resilience. Its potential to act as an osmoprotectant or in modulating plant stress responses could be explored further in agriscience research.
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(2-aminoethylamino)ethanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2S/c5-1-2-6-3-4-7/h6-7H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISADKHQORCWQLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNCCS)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00423199 |
Source
|
| Record name | 2-(2-aminoethylamino)ethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00423199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
51896-49-2 |
Source
|
| Record name | 2-(2-aminoethylamino)ethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00423199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(2-aminoethyl)amino]ethane-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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